Cas no 2172151-57-2 (4-(furan-2-yl)-2,2-dipropyl-1,3-oxazinane)

• Product Name: 4-(furan-2-yl)-2,2-dipropyl-1,3-oxazinane
• CAS No: 2172151-57-2
• MF: C₁₄H₂₃NO₂
• MW: 237.33792424202
• CID: 6269650
• PubChem ID: 165862771
• Update Time: 2025-05-19

4-(furan-2-yl)-2,2-dipropyl-1,3-oxazinane Chemical and Physical Properties

Names and Identifiers

• 4-(furan-2-yl)-2,2-dipropyl-1,3-oxazinane
• EN300-1279149
• 2172151-57-2

• Inchi： 1S/C14H23NO2/c1-3-8-14(9-4-2)15-12(7-11-17-14)13-6-5-10-16-13/h5-6,10,12,15H,3-4,7-9,11H2,1-2H3
• InChI Key： QXHDZUFGFVJUCN-UHFFFAOYSA-N
• SMILES： O1CCC(C2=CC=CO2)NC1(CCC)CCC

Computed Properties

• Exact Mass: 237.172878976g/mol
• Monoisotopic Mass: 237.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 34.4Ų

Additional information on 4-(furan-2-yl)-2,2-dipropyl-1,3-oxazinane

Professional Introduction to Compound with CAS No. 2172151-57-2 and Product Name: 4-(furan-2-yl)-2,2-dipropyl-1,3-oxazinane

The compound identified by the CAS number 2172151-57-2 and the product name 4-(furan-2-yl)-2,2-dipropyl-1,3-oxazinane represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to the class of oxazinane derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a furan ring and a dipropyl substituent, contribute to its unique chemical properties and reactivity.

In recent years, oxazinane derivatives have been extensively studied for their pharmacological properties. These compounds exhibit a wide range of biological activities, including antimicrobial, antifungal, and anti-inflammatory effects. The 4-(furan-2-yl)-2,2-dipropyl-1,3-oxazinane structure combines the electron-deficient nature of the oxazinane core with the aromaticity of the furan ring, enhancing its interaction with biological targets. This synergy has made it a valuable scaffold for drug discovery and development.

One of the most compelling aspects of this compound is its potential in modulating enzyme activity. Research has shown that oxazinane derivatives can interact with various enzymes by binding to their active sites or allosteric pockets. The 4-(furan-2-yl)-2,2-dipropyl-1,3-oxazinane molecule, with its specific substitution pattern, may inhibit or activate enzymes involved in critical metabolic pathways. This property makes it particularly interesting for developing therapeutic agents targeting diseases such as cancer, diabetes, and neurodegenerative disorders.

Recent studies have highlighted the role of 4-(furan-2-yl)-2,2-dipropyl-1,3-oxazinane in inhibiting specific kinases that are overexpressed in cancer cells. Kinases play a crucial role in cell signaling pathways that regulate proliferation, survival, and apoptosis. By inhibiting these kinases, the compound can disrupt aberrant signaling networks and induce cell death in cancerous cells. Preliminary in vitro experiments have demonstrated promising results in terms of selectivity and potency against various kinase targets.

The structural integrity of 4-(furan-2-yl)-2,2-dipropyl-1,3-oxazinane also contributes to its stability under different conditions. The dipropyl group at the 2-position enhances lipophilicity, facilitating cellular uptake and membrane permeability. This feature is essential for ensuring that the compound reaches its target site within the body effectively. Additionally, the furan ring provides a polar moiety that can interact with polar residues in enzymes or receptors, further improving binding affinity.

In conclusion, 4-(furan-2-yl)-2,2-dipropyl-1,3-oxazinane (CAS No. 2172151-57-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for oxazinane derivatives, compounds like this one are poised to play a significant role in addressing some of the most challenging medical conditions faced today.